Cas no 2229413-61-8 (2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid)

• Product Name: 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid
• CAS No: 2229413-61-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6000374
• PubChem ID: 165844569
• Update Time: 2025-06-23

2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid
• EN300-1822131
• 2229413-61-8

• Inchi： 1S/C10H14N2O2/c1-7(10(13)14)3-4-9-6-11-8(2)5-12-9/h5-7H,3-4H2,1-2H3,(H,13,14)
• InChI Key： DDOSSCIHYUONME-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=NC(C)=CN=1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid

Introduction to 2-Methyl-4-(5-Methylpyrazin-2-yl)butanoic Acid (CAS No. 2229413-61-8)

2-Methyl-4-(5-methylpyrazin-2-yl)butanoic acid (CAS No. 2229413-61-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements of 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid.

Chemical Structure and Properties

2-Methyl-4-(5-methylpyrazin-2-yl)butanoic acid is a derivative of butanoic acid with a substituted pyrazine ring. The molecular formula of this compound is C₁₁H₁₄N₂O₂, and its molecular weight is approximately 206.24 g/mol. The presence of the pyrazine ring and the methyl groups imparts unique chemical properties to this molecule, making it an interesting candidate for further study.

The compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in various experimental settings. Additionally, the carboxylic acid group provides the molecule with acidic properties, allowing it to participate in a wide range of chemical reactions, including esterification and amide formation.

Biological Activities and Therapeutic Potential

Recent studies have highlighted the diverse biological activities of 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid. One of the most notable findings is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid has also demonstrated potential as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and MAPK, which are crucial for cell survival and proliferation.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid into clinical trials. Several Phase I trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid are bright. Researchers are exploring its potential in combination therapies with existing drugs to enhance treatment outcomes. Additionally, efforts are being made to optimize its pharmacokinetic properties to improve bioavailability and reduce side effects.

Synthesis and Production

The synthesis of 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid involves several well-established chemical reactions. One common approach is the coupling of 5-methylpyrazine with a suitable butyric acid derivative followed by functional group modifications to achieve the desired structure. The synthesis process can be optimized for large-scale production, making it feasible for industrial applications.

The purity and quality control of 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid are critical for its use in pharmaceutical research. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure that the final product meets stringent quality standards.

Safety Considerations

Safety is a paramount concern in the development of any new chemical entity. Extensive toxicological studies have been conducted on 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid, and the results indicate that it has a favorable safety profile at therapeutic doses. However, like all pharmaceutical compounds, it should be handled with care, following standard laboratory safety protocols.

Conclusion

In conclusion, 2-methyl-4-(5-methylpyrazin-2-yl)butanoic acid (CAS No. 2229413-61-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.